![molecular formula C6H5BrN4 B1344371 6-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine CAS No. 947248-68-2](/img/structure/B1344371.png)
6-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine
Overview
Description
6-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine (6-BrTPA) is a heterocyclic compound belonging to the class of 1,2,4-triazoles, which are widely used in medicinal chemistry and drug design due to their diverse biological activities. 6-BrTPA is a valuable compound in medicinal chemistry due to its high affinity for various receptors and its ability to interact with different enzymes.
Scientific Research Applications
Herbicidal Applications
6-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine, as part of a larger group of N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds, has been studied for its herbicidal activity. These compounds have shown excellent herbicidal effects on a wide range of vegetation at low application rates, highlighting their potential utility in agricultural practices (Moran, 2003).
Chemical Synthesis and Structural Studies
Research has focused on the synthesis of various derivatives of 1,2,4-triazolo[1,5-a]pyridine, including 6-bromo derivatives. These compounds are synthesized through various chemical reactions, such as oxidative cyclization and Dimroth rearrangement. Their molecular structure has been confirmed through methods like single-crystal X-ray analysis, highlighting the compound's utility as a versatile synthetic intermediate in chemical research (Salgado et al., 2011).
Biological Activity and Drug Development
Triazolopyridines, including this compound, are recognized for their biological activity, leading to various pharmaceutical applications. Studies have explored their potential in drug development, such as compounds stimulating glucagon-like peptide-1 (GLP-1) secretion, which could be significant in anti-diabetes drug leads. These compounds' unique structural features make them valuable in designing lead-like compounds for medicinal chemistry (Mishchuk et al., 2016).
Antioxidant Properties
Recent studies have also investigated the antioxidant properties of [1,2,4]triazolo[1,5-a]pyridine derivatives. These compounds have been synthesized and assessed for their potential toxicity using preclinical diagnostic methods. The studies suggest that certain derivatives, especially those containing bromine atoms, exhibit significant antioxidant activity and influence the stability of erythrocyte membranes. This research opens avenues for using these compounds as potential antioxidants in medical and biochemical applications (Smolsky et al., 2022).
Mechanism of Action
Target of Action
Triazole compounds are known to interact with a variety of biological targets, including enzymes and receptors .
Mode of Action
Triazole compounds are known to interact with their targets through various mechanisms, such as inhibiting enzyme activity or modulating receptor function .
Biochemical Pathways
Triazole compounds are known to influence a variety of biochemical pathways, depending on their specific targets .
Result of Action
The effects would likely depend on the specific targets and pathways influenced by the compound .
properties
IUPAC Name |
6-bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrN4/c7-4-1-2-5-9-6(8)10-11(5)3-4/h1-3H,(H2,8,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHBQNLHFUPSZNL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=NN2C=C1Br)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80649138 | |
Record name | 6-Bromo[1,2,4]triazolo[1,5-a]pyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80649138 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
947248-68-2 | |
Record name | 6-Bromo[1,2,4]triazolo[1,5-a]pyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80649138 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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